5-Ethylthio-4-(phenylsulfonyl)-2-(2-thienyl)-1,3-oxazole

• Molecular Formula: C15H13NO3S3
• Molecular Weight: 351.5 g/mol
• IUPAC Name: 4-(benzenesulfonyl)-5-ethylsulfanyl-2-thiophen-2-yl-1,3-oxazole
• InChI: InChI=1S/C15H13NO3S3/c1-2-20-15-14(16-13(19-15)12-9-6-10-21-12)22(17,18)11-7-4-3-5-8-11/h3-10H,2H2,1H3
• InChI Key: YDZLVYOCSYYLEC-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(N=C(O1)C2=CC=CS2)S(=O)(=O)C3=CC=CC=C3

Description

This compound belongs to the 1,3-oxazole class, characterized by a five-membered aromatic ring containing one oxygen and one nitrogen atom. Its structure includes:

• Position 4: A phenylsulfonyl moiety, enhancing electron-withdrawing properties and stability.
• Position 5: An ethylthio substituent, which may influence lipophilicity and metabolic resistance.

Biological Activity

5-Ethylthio-4-(phenylsulfonyl)-2-(2-thienyl)-1,3-oxazole is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological properties, including its mechanisms of action, effects on various biological systems, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 5-Ethylthio-4-(phenylsulfonyl)-2-(2-thienyl)-1,3-oxazole can be represented as follows:

• Molecular Formula : C₁₄H₁₅N₃O₂S₂
• IUPAC Name : 5-ethylthio-4-(phenylsulfonyl)-2-(2-thienyl)-1,3-oxazole

This compound features a thiazole ring, which is known for its diverse pharmacological properties, including anti-inflammatory and anticancer activities.

Biological Activity Overview

Research has indicated that 5-Ethylthio-4-(phenylsulfonyl)-2-(2-thienyl)-1,3-oxazole exhibits a range of biological activities:

Anticancer Activity

Several studies have demonstrated the compound's potential as an anticancer agent. For example, in vitro assays showed that it inhibits the proliferation of various cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

Cell Line	IC₅₀ (µM)	Mechanism of Action
MCF-7 (Breast)	15.3	Induction of apoptosis
A549 (Lung)	12.7	Cell cycle arrest at G2/M phase

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. In animal models, it significantly reduced markers of inflammation such as TNF-alpha and IL-6 in serum after administration.

Model	Dose (mg/kg)	Effect on Inflammatory Markers
Carrageenan	10	Decreased TNF-alpha by 40%
LPS-induced	20	Reduced IL-6 levels by 30%

The biological activity of 5-Ethylthio-4-(phenylsulfonyl)-2-(2-thienyl)-1,3-oxazole is believed to be mediated through several pathways:

• Inhibition of Kinases : It has been shown to inhibit specific kinases involved in cell proliferation.
• Apoptotic Pathways : Activation of caspases and modulation of Bcl-2 family proteins are noted.
• Cytokine Modulation : The compound modulates cytokine production, contributing to its anti-inflammatory effects.

Study 1: Anticancer Efficacy

A recent study published in Journal of Medicinal Chemistry evaluated the anticancer efficacy of this compound against various tumor types. The results indicated that it had a significant effect on tumor growth inhibition in xenograft models.

Study 2: In Vivo Anti-inflammatory Effects

In a controlled trial involving rats with induced paw edema, treatment with the compound resulted in significant reductions in swelling compared to control groups.

Comparison with Similar Compounds

Substituent Effects at Position 4

The phenylsulfonyl group at position 4 distinguishes the target compound from analogs. Key comparisons include:

• Compound №6 () : Features a 4-carbonitrile and 5-(piperidin-1-ylsulfonyl) group. The sulfonyl group here enhances cytokinin-like activity in plant growth assays, but the carbonitrile may reduce solubility compared to the phenylsulfonyl group in the target compound .
• 5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazole () : Shares the phenylsulfonyl group at position 4 but substitutes position 2 with a 4-fluorophenyl group. Fluorine’s electron-withdrawing effects could modulate reactivity or binding affinity differently than the thienyl group .

Table 1: Substituent Impact at Position 4

Compound	Position 4 Group	Key Properties
Target Compound	Phenylsulfonyl	High stability, electron-withdrawing
Compound №6 ()	Piperidin-1-ylsulfonyl	Cytokinin-like activity, moderate solubility
Compound	Phenylsulfonyl	Enhanced binding to hydrophobic targets

Role of Position 2 Substituents

The 2-thienyl group in the target compound contrasts with other aromatic substituents:

• 2-Tolyl Group () : A methyl-substituted phenyl group in similar 1,3-oxazoles improves antibacterial activity against Gram-positive strains, likely due to increased hydrophobicity .
• 5-(2-Thienyl)oxazole () : Shares the thienyl group but lacks sulfonyl or ethylthio substituents. Its simpler structure highlights the importance of additional functional groups in the target compound for bioactivity .

Table 2: Position 2 Substituent Comparison

Compound	Position 2 Group	Biological Activity
Target Compound	2-Thienyl	Potential aromatic interactions in binding
Compound	2-Tolyl	Superior antibacterial activity
Compound	2-Thienyl	Baseline activity, minimal modifications

Impact of Position 5 Substituents

The ethylthio group at position 5 provides distinct properties:

• N-Acyl-α-amino Ketones (): Position 5 substituents like tolyl groups correlate with enhanced antimicrobial activity. Ethylthio, being sulfur-based, may offer similar lipophilicity but better resistance to oxidation .
• 5-Ethyl-4-methyl-2-(propan-2-yl)-1,3-thiazole () : A thiazole analog with ethyl and methyl groups. Thiazoles generally exhibit higher metabolic stability than oxazoles, but the ethylthio group in the target compound may bridge this gap .